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Abstract

BAY-204, also known as BRD3727, is a potent and selective ATP-competitive inhibitor of
Casein Kinase 1 alpha (CSNK1a) with potential applications in the treatment of acute myeloid
leukemia (AML).[1] Understanding the solubility and stability of this compound is critical for the
design and execution of preclinical and clinical studies, as well as for the development of viable
pharmaceutical formulations. This guide provides a comprehensive overview of the available
data on the solubility and stability of BAY-204, including detailed experimental protocols and
data presented in a structured format for ease of reference.

Physicochemical Properties of BAY-204

A foundational understanding of the physicochemical properties of BAY-204 is essential for
interpreting its solubility and stability characteristics.

Property Value
Synonyms BRD3727
CAS Number 2468784-57-6
Molecular Formula C29H26F3N50:2
Molecular Weight 533.54 g/mol
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Solubility Profile

The solubility of BAY-204 has been evaluated in various solvent systems, which is crucial for its

application in in vitro and in vivo research.

Quantitative Solubility Data

The following table summarizes the known solubility of BAY-204 in different solvents.

Solvent/Syste . Molar .
Temperature Concentration . Observations

m Equivalent
Ultrasonic
treatment may

Dimethyl be needed.

. Room _
Sulfoxide 100 mg/mL 187.43 mM Hygroscopic
Temperature

(DMSO) DMSO can
negatively impact
solubility.[1][2]
Clear solution,

10% DMSO, . .
suitable for in

40% PEG300, Room _

> 2.5 mg/mL >4.69 mM Vivo
5% Tween-80, Temperature o )
) administration.[1]

45% Saline
[2]
Clear solution,

10% DMSO, Room suitable for in

] > 2.5 mg/mL >4.69 mM )
90% Corn Oil Temperature vivo

administration.

Experimental Protocol for Solubility Determination
(General Method)

While specific experimental details for BAY-204 are not publicly available, a standard protocol
for determining the thermodynamic solubility of a compound in a given solvent is provided
below. This method is widely used in the pharmaceutical industry.
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Objective: To determine the equilibrium solubility of BAY-204 in a selected solvent.

Materials:

« BAY-204 (solid)

o Selected solvent (e.g., DMSO, ethanol, phosphate-buffered saline pH 7.4)

» Vials with screw caps

o Orbital shaker or rotator capable of maintaining a constant temperature

e Centrifuge

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis)

e Analytical balance

e Volumetric flasks and pipettes

Procedure:

e Add an excess amount of solid BAY-204 to a vial containing a known volume of the selected
solvent. The excess solid should be clearly visible.

o Seal the vial tightly to prevent solvent evaporation.

» Place the vial on an orbital shaker or rotator in a temperature-controlled environment (e.g.,
25°C or 37°C).

o Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24-48
hours).

 After the incubation period, visually inspect the vial to confirm the presence of undissolved
solid.

o Centrifuge the vial at a high speed to pellet the undissolved solid.
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Carefully collect an aliquot of the supernatant, ensuring no solid particles are transferred.

Dilute the supernatant with a suitable mobile phase to a concentration within the linear range
of the analytical method.

Quantify the concentration of BAY-204 in the diluted sample using a validated HPLC method.

Calculate the original concentration in the supernatant to determine the solubility.

Stability Profile

The stability of BAY-204 is a critical parameter that influences its storage, handling, and
formulation development.

Storage and Handling Recommendations

Based on available data, the following storage conditions are recommended for BAY-204.

Storage .
Form Duration Notes
Temperature

Store in a sealed

container, protected

Solid 4°C Long-term )
from moisture and
light.
Store in a sealed
Stock Solution in container, protected
-80°C Up to 6 months )
Solvent from moisture and
light.
Store in a sealed
Stock Solution in container, protected
-20°C Up to 1 month ]
Solvent from moisture and

light.

Experimental Protocol for Stability Testing (Forced
Degradation Study)
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Forced degradation studies are essential to identify potential degradation pathways and to
develop stability-indicating analytical methods. A general protocol is outlined below.

Objective: To investigate the degradation of BAY-204 under various stress conditions.
Materials:

e BAY-204 solution of known concentration

e Hydrochloric acid (HCI) solution (for acidic stress)

e Sodium hydroxide (NaOH) solution (for basic stress)

e Hydrogen peroxide (H20:2) solution (for oxidative stress)
o Temperature-controlled oven (for thermal stress)

o Photostability chamber (for photolytic stress)

e HPLC-UV/MS system

Procedure:

» Acidic and Basic Hydrolysis:

o Treat a solution of BAY-204 with an appropriate concentration of HCI (e.g., 0.1 N HCI) and
NaOH (e.g., 0.1 N NaOH).

o Incubate the samples at a controlled temperature (e.g., 60°C) for a defined period.

o At specified time points, withdraw aliquots, neutralize them, and analyze by HPLC-UV/MS.
o Oxidative Degradation:

o Treat a solution of BAY-204 with a solution of H20:2 (e.g., 3% H202).

o Incubate the sample at room temperature or a slightly elevated temperature.

o At specified time points, withdraw aliquots and analyze by HPLC-UV/MS.
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e Thermal Degradation:

o Expose a solid sample and a solution of BAY-204 to elevated temperatures (e.g., 60°C,
80°C) in a temperature-controlled oven.

o At specified time points, withdraw samples and analyze by HPLC-UV/MS.
» Photolytic Degradation:

o Expose a solid sample and a solution of BAY-204 to controlled light conditions (e.g., ICH
option 1 or 2) in a photostability chamber.

o Adark control sample should be stored under the same conditions but protected from
light.

o At the end of the exposure period, analyze both the exposed and control samples by
HPLC-UV/MS.

Data Analysis:

» Monitor the decrease in the peak area of the parent BAY-204 peak over time.

« ldentify and quantify any new peaks that appear, which represent degradation products.
o Use the mass spectrometry data to propose structures for the degradation products.

Visualizations
Experimental Workflow

Click to download full resolution via product page

Caption: Canonical Wnt Signaling Pathway and BAY-204's Point of Intervention.

Conclusion
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The information compiled in this guide provides a foundational understanding of the solubility
and stability of BAY-204. While the available data is limited, it indicates good solubility in
DMSO and provides viable formulations for in vivo studies. The recommended storage
conditions should be strictly adhered to in order to maintain the integrity of the compound.
Further research is warranted to establish a more comprehensive solubility and stability profile,
which will be crucial for the continued development of BAY-204 as a potential therapeutic
agent. The provided experimental protocols offer a starting point for researchers to conduct
these necessary studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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